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Compound of Interest

Compound Name: 3-Fluoro-4-cyanopyridine

Cat. No.: B040950

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Fluoro-4-cyanopyridine is a fluorinated heterocyclic compound of significant interest in
medicinal chemistry and drug discovery. The presence of the fluorine atom and the cyano
group on the pyridine ring imparts unique electronic properties, influencing its reactivity,
metabolic stability, and biological activity. This document provides a comprehensive technical
overview of 3-fluoro-4-cyanopyridine, including its chemical identity, physicochemical
properties, synthesis, analytical characterization, and potential applications in drug
development.

Chemical Identification and Properties

CAS Number: 113770-88-0

Synonyms: 3-Fluoroisonicotinonitrile, 4-Cyano-3-fluoropyridine

Physicochemical Data
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Property Value Reference
Molecular Formula CeH3FN:2 [1]
Molecular Weight 122.10 g/mol [2][1]
Appearance Light yellow to beige solid [3]

Melting Point 47 -51°C [41[3]
Boiling Point 201 °C [4][3]

Flash Point 84 °C [41[3]
Density 1.159 g/cm3 [3]
Solubility Soluble in water [4]

Spectral Data

Spectroscopic Technique

Key Features

Aromatic protons exhibiting characteristic shifts

1H NMR and coupling constants due to the fluorine
substituent.
Signals for the pyridine ring carbons and the
13C NMR nitrile carbon, with shifts influenced by the

electronegative fluorine atom.

IR Spectroscopy

Characteristic absorption bands for the C=N
stretch (around 2200-2240 cm~1) and C-F

stretch.

Mass Spectrometry

Molecular ion peak corresponding to the exact

mass of the compound.

Synthesis and Purification

The synthesis of 3-fluoro-4-cyanopyridine can be achieved through various synthetic routes.

A common approach involves the nucleophilic aromatic substitution of a suitable leaving group

on a pyridine precursor with a fluoride source.
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General Synthesis Workflow

Synthesis Purification

Sl L 12 Reacten Crude 3-Fluoro-4-cyanopyridine Solvent Extraction Column C Pure 3-Fluoro-4-cyanopyridine
(e.g., 3-amino-4-cyanopyridine) (NaNO2, HBFa) (Thermal D¢ )

Sample Preparation
(Dissolve in CDCl3)

'

NMR Data Acquisition
(1H, 13C, 1°F NMR)

'

Data Processing
(Fourier Transform, Phasing, Baseline Correction)

y

Spectral Analysis
(Chemical Shifts, Coupling Constants)

'

Structure Confirmation
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3-Fluoro-4-cyanopyridine
Derivative

argets

Target Kinase
(e.g., PIM-1, VEGFR-2)

!

Binding to ATP-binding pocket

!

Inhibition of Kinase Activity

!

Modulation of Downstream
Signaling Pathways

!

Cellular Effect
(e.g., Apoptosis, Anti-proliferation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b040950#3-fluoro-4-cyanopyridine-cas-number-and-
identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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